Cas no 10252-99-0 (1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl-)

1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl- structure
10252-99-0 structure
Product name:1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl-
CAS No:10252-99-0
MF:C12H14N2
MW:186.252962589264
CID:118473
PubChem ID:695586

1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl-
    • 1H-Pyrrolo[1,2-a]benzimidazole,2,3-dihydro-6,7-dimethyl-(7CI,8CI)
    • 6,7-Dimethyl-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
    • 2,3-DIHYDRO-5,8-DIMETHYL-1,4-ETHANOQUINOXALINE
    • 4',5'-dimethyl-2,3-dibenzo-1,4-diazabicyclo< 2.2.2> oct-2-ene
    • 6,7-dimethyl-2,3-dihydro-1,4-ethano-quinoxaline
    • 6,7-dimethyl-2,3-dihydro-1H-benzo[d]pyrrolo[1,2-a]imidazole
    • 6,7-Dimethyl-2,3-dihydro-1H-pyrrolo< 1,2-a> benzimidazol
    • AC1L3ON0
    • AG-G-49059
    • CTK5C3517
    • SR-01000521270-1
    • 1H-Benzo[d]pyrrolo[1,2-a]imidazole, 6,7-dimethyl-2,3-dihydro-
    • 10252-99-0
    • SR-01000521270
    • 6,7-dimethyl-2,3-dihydro-1H-pyrrolo[1,2-a][1,3]benzimidazole
    • 6,7-dimethyl-1,2,3,9-tetrahydro-pyrrolo[1,2-a]benzoimidazole
    • AKOS001741285
    • OEQHHLTWJGGPFT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H14N2/c1-8-6-10-11(7-9(8)2)14-5-3-4-12(14)13-10/h6-7H,3-5H2,1-2H3
    • InChI Key: OEQHHLTWJGGPFT-UHFFFAOYSA-N
    • SMILES: CC1=C(C)C=C2C(N3CCCC3=N2)=C1

Computed Properties

  • Exact Mass: 186.11582
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 17.82
  • LogP: 2.59930

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